Cas no 923284-10-0 (1H-Pyrazole-5-carboxylic acid, 1-(4-hydroxybutyl)-4-nitro-, methyl ester)

• Product Name: 1H-Pyrazole-5-carboxylic acid, 1-(4-hydroxybutyl)-4-nitro-, methyl ester
• CAS No: 923284-10-0
• MF: C₉H₁₃N₃O₅
• MW: 243.216622114182
• CID: 737820
• PubChem ID: 68365078
• Update Time: 2025-04-19

1H-Pyrazole-5-carboxylic acid, 1-(4-hydroxybutyl)-4-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 1-(4-hydroxybutyl)-4-nitro-, methyl ester
• methyl 2-(4-hydroxybutyl)-4-nitropyrazole-3-carboxylate
• 923284-10-0
• SCHEMBL12725370
• DTXSID40738259
• Methyl 1-(4-hydroxybutyl)-4-nitro-1H-pyrazole-5-carboxylate

• Inchi： 1S/C9H13N3O5/c1-17-9(14)8-7(12(15)16)6-10-11(8)4-2-3-5-13/h6,13H,2-5H2,1H3
• InChI Key： CZRGVXAWNGUKDE-UHFFFAOYSA-N
• SMILES： OCCCCN1C(C(=O)OC)=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.08552052g/mol
• Monoisotopic Mass: 243.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives